Cas no 40856-73-3 ((S)-5-Methylhydantoin)

(S)-5-Methylhydantoin structure
(S)-5-Methylhydantoin structure
Product Name:(S)-5-Methylhydantoin
CAS No:40856-73-3
MF:C4H6N2O2
MW:114.102640628815
CID:1061484
PubChem ID:6419931
Update Time:2025-04-20

(S)-5-Methylhydantoin Chemical and Physical Properties

Names and Identifiers

    • (5S)-5-methyl-2,4-Imidazolidinedione
    • (S)-5-Methylhydantoin
    • (S)-5-Methylhydantoi
    • (5S)-5-methylimidazolidine-2,4-dione
    • BPBio1_000999
    • BSPBio_000879
    • Prestwick3_000860
    • DB-258247
    • SCHEMBL8110002
    • 40856-73-3
    • CHEMBL4303147
    • SPBio_002800
    • 5-methylhydantoin-(L)
    • Q27166473
    • HMS2097N09
    • BRD-K56033645-001-01-8
    • CCG-220860
    • Prestwick_215
    • HMS2097L21
    • Prestwick3_000864
    • Methylhydantoin-5-(L)
    • Prestwick0_000860
    • (S)-5-methylimidazolidine-2,4-dione
    • (R,S)-5-Methyl-imidazolidine-2,4-dione
    • CHEBI:94659
    • HMS3714L21
    • Prestwick1_000860
    • (l)-5-methylhydantoin
    • NCGC00179379-02
    • BPBio1_000967
    • Prestwick2_000860
    • L-5-METHYLHYDANTOIN
    • DTXSID70423560
    • HMS1570L21
    • BSPBio_000907
    • NCGC00179379-01
    • Inchi: 1S/C4H6N2O2/c1-2-3(7)6-4(8)5-2/h2H,1H3,(H2,5,6,7,8)/t2-/m0/s1
    • InChI Key: VMAQYKGITHDWKL-REOHCLBHSA-N
    • SMILES: O=C1[C@H](C)NC(N1)=O

Computed Properties

  • Exact Mass: 114.04300
  • Monoisotopic Mass: 114.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Melting Point: 175-177°C
  • PSA: 65.18000
  • LogP: -0.86980

(S)-5-Methylhydantoin Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-5-Methylhydantoin Pricemore >>

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(S)-5-Methylhydantoin Production Method

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